Cas no 857481-16-4 (4,4'-disulfanediyldipentanoic acid)

• Product Name: 4,4'-disulfanediyldipentanoic acid
• CAS No: 857481-16-4
• MF: C₁₀H₁₈O₄S₂
• MW: 266.377521038055
• CID: 4660823
• Update Time: 2025-05-25

4,4'-disulfanediyldipentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4''-disulfanediyldipentanoic acid
• 4,4'-disulfanediyldipentanoic acid

• Inchi： 1S/C10H18O4S2/c1-7(3-5-9(11)12)15-16-8(2)4-6-10(13)14/h7-8H,3-6H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： BCFBPJSGNRZWBJ-UHFFFAOYSA-N
• SMILES： S(C(C)CCC(O)=O)SC(C)CCC(O)=O

Additional information on 4,4'-disulfanediyldipentanoic acid

4,4'-Disulfanediyldipentanoic Acid: A Comprehensive Overview

4,4'-Disulfanediyldipentanoic acid, also known by its CAS number 857481-16-4, is a compound of significant interest in various scientific and industrial applications. This molecule is characterized by its unique structure, which includes two pentanoic acid groups connected by a disulfide (-S-S-) bridge. The compound's structure makes it versatile for use in fields ranging from materials science to biotechnology.

The synthesis of 4,4'-disulfanediyldipentanoic acid typically involves a multi-step process that begins with the preparation of the corresponding thiol derivatives. These are then subjected to oxidation to form the disulfide bond. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, reducing the overall environmental impact while maintaining high yields.

One of the most notable applications of 4,4'-disulfanediyldipentanoic acid is in the development of advanced materials. Researchers have explored its use as a cross-linking agent in polymer networks, where the disulfide bond provides dynamic covalent chemistry properties. This allows for self-healing materials that can repair damage under certain conditions. For instance, studies published in 2023 have demonstrated the use of this compound in creating stimuli-responsive polymers that can adapt to environmental changes such as temperature or pH levels.

In the field of biotechnology, 4,4'-disulfanediyldipentanoic acid has shown promise as a building block for bioconjugates and drug delivery systems. Its ability to form stable disulfide bonds with proteins and other biomolecules makes it an ideal candidate for creating targeted drug delivery vehicles. Recent research has focused on optimizing its compatibility with biological systems, ensuring minimal toxicity while maximizing therapeutic efficacy.

The compound's role in catalysis is another area of active investigation. Its sulfur-based functional groups can act as ligands for metal catalysts, enhancing their activity and selectivity in various organic reactions. For example, studies have shown that when used as a ligand for palladium catalysts, it significantly improves the efficiency of cross-coupling reactions—a critical process in pharmaceutical synthesis.

From an environmental perspective, 4,4'-disulfanediyldipentanoic acid has been explored as a component in biodegradable polymers. Its incorporation into such materials enhances their mechanical properties while maintaining their ability to degrade under natural conditions. This aligns with growing global efforts to develop sustainable materials that reduce plastic waste and promote circular economy principles.

In terms of spectroscopic analysis, recent advancements in analytical techniques have provided deeper insights into the molecular structure and bonding characteristics of this compound. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular geometry and elucidating the electronic environment around the disulfide bond.

The application of machine learning algorithms has also been beneficial in predicting the properties of 4,4'-disulfanediyldipentanoic acid. By analyzing large datasets of chemical structures and their corresponding properties, these algorithms can predict potential applications and optimize synthesis pathways with high accuracy.

In conclusion, 4,4'-disulfanediyldipentanoic acid, with its CAS number 857481-16-4, continues to be a focal point for innovation across multiple disciplines. Its unique chemical structure and versatile functional groups make it a valuable tool in advancing materials science, biotechnology, catalysis, and sustainable chemistry. As research progresses, we can expect even more groundbreaking applications that leverage this compound's exceptional properties.